Cas no 67399-92-2 (p-Octadecyloxyphenol)
p-Octadecyloxyphenol structure
Product Name:p-Octadecyloxyphenol
CAS No:67399-92-2
MF:C24H42O2
MW:362.589087963104
CID:90367
PubChem ID:22179059
Update Time:2025-04-18
p-Octadecyloxyphenol Chemical and Physical Properties
Names and Identifiers
-
- p-Octadecyloxyphenol
- 4-octadecoxyphenol
- DTXSID50623288
- 4-(octadecyloxy)phenol
- Phenol,4-(octadecyloxy)-
- 67399-92-2
- SCHEMBL337960
- 4-n-octadecyloxyphenol
-
- Inchi: 1S/C24H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-26-24-20-18-23(25)19-21-24/h18-21,25H,2-17,22H2,1H3
- InChI Key: ZKWFHUYRPNGFQC-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 362.318480578g/mol
- Monoisotopic Mass: 362.318480578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 18
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 0.924
- Boiling Point: 479.132°C at 760 mmHg
- Flash Point: 165.922°C
- Refractive Index: 1.491
- PSA: 29.46000
- LogP: 8.03250
p-Octadecyloxyphenol Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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